Cas no 94107-99-0 (N,N,N',N'-Tetrabutyl-1,3-propanediamine)

• Product Name: N,N,N',N'-Tetrabutyl-1,3-propanediamine
• CAS No: 94107-99-0
• MF: C₁₉H₄₂N₂
• MW: 298.550185680389
• CID: 804733
• Update Time: 2023-11-22

N,N,N',N'-Tetrabutyl-1,3-propanediamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N1,N1,N3,N3-tetrabutyl-
• N,N,N',N'-Tetrabutyl-1,3-propanediamine
• N,N,N',N'-tetrabutylpropane-1,3-diamine
• 1,3-Propanediamine, N,N,N′,N′-tetrabutyl- (9CI)
• N1,N1,N3,N3-Tetrabutyl-1,3-propanediamine (ACI)
• 1,3-Bis(dibutylamino)propane
• NSC 19166

• Inchi： 1S/C19H42N2/c1-5-9-14-20(15-10-6-2)18-13-19-21(16-11-7-3)17-12-8-4/h5-19H2,1-4H3
• InChI Key： GFQVCRLEDYPCAB-UHFFFAOYSA-N
• SMILES： N(CCCC)(CCCC)CCCN(CCCC)CCCC

Computed Properties

• Exact Mass: 298.335
• Monoisotopic Mass: 298.335
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 0.837
• Boiling Point: 337.6°Cat760mmHg
• Flash Point: 145.7°C
• Refractive Index: 1.459